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Compound of Interest

Compound Name: NH4-6

Cat. No.: B1193248

Ammonium paramolybdate, a key inorganic compound, finds extensive application across
various scientific and industrial domains. This technical guide provides an in-depth overview of
its core properties, common synonyms, and detailed experimental protocols relevant to
researchers, scientists, and drug development professionals.

Nomenclature and Synonyms

Ammonium paramolybdate is frequently referred to by several alternative names in scientific
literature and commercial contexts. Understanding these synonyms is crucial for effective
information retrieval and clear communication. The most common synonym is Ammonium
heptamolybdate tetrahydrate, which accurately reflects its chemical structure.

Other notable synonyms include:

Ammonium molybdate[1]

Ammonium heptamolybdate[2]

Molybdic acid ammonium salt tetrahydrate[1]

Hexaammonium molybdate[2]

Ammonium molybdate tetrahydrate[2]

The IUPAC name for this compound is Ammonium docosaoxoheptamolybdate(6-).
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Physicochemical Properties

A summary of the key quantitative properties of ammonium paramolybdate is presented in the
table below for easy reference and comparison.

Property Value Reference
Chemical Formula (NH4)sM07024 - 4H20 [1][3]
Molar Mass 1235.86 g/mol [1]

White to slightly yellowish
Appearance ] ] [1]
crystalline solid

Density 2.498 g/cm3 [1]
) ) Decomposes at approximately
Melting Point [1]
190 °C
Solubility in Water 400 g/L (at 20 °C) [4]
pH 5.3 (50 g/L in H20 at 20 °C)
Bulk Density 800 kg/m 3

Experimental Protocols

Ammonium paramolybdate is a critical reagent in numerous analytical and synthetic
procedures. This section provides detailed methodologies for some of its key applications.

Quantitative Determination of Phosphate

This protocol outlines the spectrophotometric determination of phosphate in a sample, a
common application of ammonium paramolybdate in analytical chemistry. The method is based
on the formation of a colored phosphomolybdate complex.

Materials:

e Ammonium paramolybdate solution (dissolve 5 g of (NH4)eM07024 - 4H20 in 100 mL of
deionized water)[2]
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Concentrated Sulfuric Acid (H2SOa)

Ascorbic acid

Standard phosphate solution

Spectrophotometer

Procedure:

Reagent Preparation: To 100 mL of the ammonium molybdate solution, slowly and carefully
add 160 mL of concentrated sulfuric acid while cooling the flask.[2] Once cooled, dilute the
solution to 500 mL with deionized water.[2]

Sample and Standard Preparation: Prepare a series of standard phosphate solutions of
known concentrations.[2] For each standard and the unknown sample, place 10 mL into a
separate conical flask.[2]

Reaction Development: To each flask, add 20 mL of deionized water, 2 mL of the molybdate-
acid reagent, and a spatula of ascorbic acid crystals.[2]

Color Formation: Gently heat the solutions to boiling, at which point a deep blue or green
color will develop.[2] Allow the solutions to cool to room temperature.

Spectrophotometric Measurement: Measure the absorbance of each standard and the
sample at the wavelength of maximum absorbance for the colored complex.

Quantification: Construct a calibration curve by plotting the absorbance of the standards
against their known concentrations. Determine the phosphate concentration in the sample by
interpolating its absorbance on the calibration curve.

Synthesis of Ammonium Paramolybdate

This protocol describes the laboratory-scale synthesis of ammonium paramolybdate from

molybdenum trioxide.

Materials:
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Molybdenum trioxide (MoOs)

Aqueous ammonia (NH4OH)

Beaker

Stirring rod

Evaporating dish
Procedure:

» Dissolve molybdenum trioxide in an excess of aqueous ammonia in a beaker, stirring to
facilitate dissolution.[5]

e Once the molybdenum trioxide has completely dissolved, transfer the solution to an

evaporating dish.

» Allow the solution to evaporate at room temperature.[5] The excess ammonia will co-

evaporate.

» As the solution concentrates, six-sided transparent prisms of ammonium heptamolybdate

tetrahydrate will crystallize.[5]
o Collect the crystals and allow them to air dry.

Visualization of Key Processes

The following diagrams, generated using Graphviz (DOT language), illustrate important
workflows and reaction pathways involving ammonium paramolybdate.
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Caption: Workflow for the detection of phosphate using ammonium paramolybdate.
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Caption: Simplified workflow for the synthesis of ammonium paramolybdate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Ammonium Paramolybdate: A Comprehensive
Technical Guide for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1193248#common-synonyms-for-ammonium-
paramolybdate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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